Cas no 255056-44-1 ((4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE)
255056-44-1 structure
Product Name:(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
CAS No:255056-44-1
MF:C19H14BrF3O3S2
MW:491.341872692108
CID:246779
PubChem ID:16213839
Update Time:2025-04-19
(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties
Names and Identifiers
-
- (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
- DIPHENYL(4-BROMOPHENYL)SULFONIUM TRIFLATE
- (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLAT
- (4-Bromophenyl)diphenylsulfonium trifluoromethanesulfonate
- 527041_ALDRICH
- AG-B-20772
- CTK1A0471
- DIPHENYL(4-BROMOPHENYL)SULPHONIUM TRIFLATE
- KB-207981
- (4-Bromophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
- (4-bromophenyl)-diphenyl-sulfonium;trifluoromethanesulfonate
- 255056-44-1
- GEO-04499
- SCHEMBL52028
- DTXSID80584136
- AKOS040768633
- (4-bromophenyl)-diphenylsulfanium;trifluoromethanesulfonate
- (4-Bromophenyl)diphenylsulfoniumtriflate
- MFCD02683573
-
- Inchi: 1S/C18H14BrS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
- InChI Key: DWUGZIQLSUEMEO-UHFFFAOYSA-M
- SMILES: BrC1C=CC(=CC=1)[S+](C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 489.95202
- Monoisotopic Mass: 489.95198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Color/Form: Solids
- Melting Point: 109-112 °C(lit.)
- PSA: 57.2
- Solubility: Not determined
(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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